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Compound of Interest

Compound Name: 5-Mesylbenzoxazol-2(3H)-one

Cat. No.: B084624

This guide provides immediate, essential safety and logistical information for handling 5-
Mesylbenzoxazol-2(3H)-one in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment

While the Safety Data Sheet for 2-Benzoxazolone-5-methylsulfone (an alternative name for 5-
Mesylbenzoxazol-2(3H)-one) does not classify the compound as hazardous, it is imperative to
adhere to standard laboratory safety protocols.[1] The following Personal Protective Equipment
(PPE) is recommended to minimize exposure and ensure safe handling.

PPE Category Recommended Equipment

Eye Protection Chemical splash goggles or safety glasses.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).
Body Protection Laboratory coat.

— Use in a well-ventilated area. A respirator may
espiratory o )
be required if dust is generated.

Safe Handling and Operational Plan
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A systematic approach to handling 5-Mesylbenzoxazol-2(3H)-one is crucial for maintaining a
safe laboratory environment.

1. Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[1]

e Ensure that an eyewash station and safety shower are readily accessible.
2. Procedural Steps for Handling:

» Before use, carefully read the Safety Data Sheet.

e Avoid contact with skin and eyes.[1]

e Prevent the formation of dust.[1]

e Wash hands thoroughly after handling.

3. First Aid Measures:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][3]

 After skin contact: Wash with plenty of soap and water.[3][4]
« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[3][4]

« If swallowed: Rinse mouth. Do NOT induce vomiting.[3][4] In all cases of exposure, seek
medical attention if you feel unwell.[4]

Disposal Plan

Proper disposal of 5-Mesylbenzoxazol-2(3H)-one and its containers is essential to prevent
environmental contamination.
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» Dispose of the contents and container in accordance with local, regional, and national
regulations.

» Do not allow the chemical to enter drains.[1]
o Collect any spilled material and place it in a suitable, closed container for disposal.[1]

Experimental Workflow

The following diagram illustrates a standard workflow for handling 5-Mesylbenzoxazol-2(3H)-
one in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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